Cas no 134069-69-5 (8-[4,4-bis(4-fluorophenyl)butyl]-3-methyl-4-methylidene-1-oxa-3,8-diazaspiro[4.5]decan-2-one)

• Product name: 8-[4,4-bis(4-fluorophenyl)butyl]-3-methyl-4-methylidene-1-oxa-3,8-diazaspiro[4.5]decan-2-one
• CAS No: 134069-69-5
• MF: C₂₅H₂₈F₂N₂O₂
• MW: 426.498833656311
• CID: 1234492
• PubChem ID: 3077255

8-[4,4-bis(4-fluorophenyl)butyl]-3-methyl-4-methylidene-1-oxa-3,8-diazaspiro[4.5]decan-2-one Chemical and Physical Properties

Names and Identifiers

• 8-[4,4-bis(4-fluorophenyl)butyl]-3-methyl-4-methylidene-1-oxa-3,8-diazaspiro[4.5]decan-2-one
• 134069-69-5
• 1-Oxa-3,8-diazaspiro(4.5)decan-2-one, 8-(4,4-bis(4-fluorophenyl)butyl)-3-methyl-4-methylene-
• DTXSID20158512
• 8-(4,4-Bis(4-fluorophenyl)butyl)-3-methyl-4-methylene-1-oxa-3,8-diazaspiro(4.5)decan-2-one

• Inchi： InChI=1S/C25H28F2N2O2/c1-18-25(31-24(30)28(18)2)13-16-29(17-14-25)15-3-4-23(19-5-9-21(26)10-6-19)20-7-11-22(27)12-8-20/h5-12,23H,1,3-4,13-17H2,2H3
• InChI Key： MCAALVOMMYVHDQ-UHFFFAOYSA-N
• SMILES： CN1C(=C)C2(CCN(CC2)CCCC(C3=CC=C(C=C3)F)C4=CC=C(C=C4)F)OC1=O

Computed Properties

• Exact Mass: 426.212
• Monoisotopic Mass: 426.212
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 31
• Rotatable Bond Count: 6
• Complexity: 611
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 32.8Ų
• XLogP3: 4.9

Experimental Properties

• Density: 1.23
• Boiling Point: 533.3°C at 760 mmHg
• Flash Point: 276.3°C
• Refractive Index: 1.592